Cas no 888462-27-9 (3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888462-27-9
• MF: C₂₆H₂₀N₂O₄
• MW: 424.448006629944
• CID: 6483416
• Update Time: 2025-10-28

3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• 3-(1-benzofuran-2-carbonylamino)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C26H20N2O4/c1-2-16-11-13-18(14-12-16)27-26(30)24-23(19-8-4-6-10-21(19)32-24)28-25(29)22-15-17-7-3-5-9-20(17)31-22/h3-15H,2H2,1H3,(H,27,30)(H,28,29)
• InChI Key： JMXQUXUMMSUWJE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC3=CC=CC=C3O2)=O)=C1C(NC1=CC=C(CC)C=C1)=O

Additional information on 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide

Research Brief on 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide (CAS: 888462-27-9)

The compound 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide (CAS: 888462-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which include a benzofuran scaffold and an amide linkage. These structural elements are known to confer stability and bioavailability, making the compound a viable candidate for drug development. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific biological targets. For instance, it has shown potent inhibitory activity against certain kinases implicated in inflammatory and oncogenic pathways. These findings suggest potential applications in treating diseases such as cancer and autoimmune disorders. However, further preclinical studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution characteristics, although metabolic stability and clearance rates remain under investigation. Researchers are also exploring structural analogs to enhance potency and reduce potential off-target effects.

In conclusion, 3-(1-benzofuran-2-amido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity warrant further investigation to unlock its full therapeutic potential. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and conducting rigorous preclinical evaluations.